Cas no 600-15-7 (Butanoic acid,2-hydroxy-)

• Product Name: Butanoic acid,2-hydroxy-
• CAS No: 600-15-7
• MF: C₄H₈O₃
• MW: 104.104521751404
• MDL: MFCD00070502
• CID: 515602
• PubChem ID: 11266
• Update Time: 2025-06-27

Butanoic acid,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-
• DL-2-Hydroxybutyric Acid (contains Polymolecular esterification product)
• DL-2-Hydroxy-n-Butyric Acid
• 2-Hydroxybutanoic Acid
• (+/-)-2-hydroxybutanoic acid
• (D,L)-2-hydroxybutyric acid
• (D,L)-Malic acid
• 2-hydroxybutane-1,4-dial
• 2-hydroxybutane-1,4-dioic acid
• 2-hydroxybutyric acid
• 2-hydroxy-succinaldehyde
• 2-hydroxysuccinic acid
• AC1NBVW9
• AG-H-08723
• Butanedial, hydroxy-
• CTK2G6704
• HYDROXY-1,4-BUTANEDIAL
• Hydroxy-succinaldehyd
• hydroxy-succinaldehyde
• hydroxysuccinic acid
• DL-2-Hydroxybutyric acid
• DL-alpha-Hydroxybutyric acid
• NSC 6495
• α-Hydroxybutyric acid
• CHEMBL567588
• CS-0062339
• HY-113381
• NS00034281
• 2-hydroxy-butyric acid
• AKOS016053528
• SY066872
• .alpha.-Hydroxy-n-butyric acid
• FT-0625392
• alpha-hydroxybutanoic acid
• 2-Hydroxybutanoic acid, AldrichCPR
• Z246073650
• alpha-Hydroxy-n-butyric acid
• AKOS000121162
• Q3288610
• NSC-6495
• O0ADR0I4H5
• SB44876
• s6119
• CHEBI:1148
• FT-0773381
• Butyric acid, 2-hydroxy-
• DL-2-Hydroxybutanoic acid
• BCP33336
• .alpha.-Hydroxybutyric acid
• MFCD00070502
• 2-hydroxy-butanoic acid
• 2-Hydroxy-butyric acid anion
• 565-70-8
• ethylglycolic acid
• UNII-O0ADR0I4H5
• (1)-2-Hydroxybutyric acid
• -hydroxybutyric acid
• SCHEMBL6963
• EINECS 209-985-3
• DTXSID8041903
• Hydroxybutyric acid
• SB44466
• SY234828
• (R)-alpha-Hydroxybutyric acid
• (+/-)alpha-hydoxy butyric acid
• LMFA01050004
• NS00120051
• 600-15-7
• D90822
• BC3EA1BE-590C-48AC-ACE7-8989B8E96BFC
• EN300-27738
• (RS)-2-Hydroxybutyric acid
• alpha-Hydroxybutyrate
• alpha-hydroxy butyric acid
• alpha-Hydroxybutyric acid
• FT-0649270
• BUTANOIC ACID, 2-HYDROXY-, (+/-)-
• H0227
• Butanoic acid, 2-hydroxy-
• NSC6495
• S-2-hydroxybutyric acid
• DB-066029
• DB-017417
• (R)-(+)-2-Hydroxybutanoic acid
• ?-HYDROXYBUTYRIC ACID

• MDL： MFCD00070502
• Inchi： 1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
• InChI Key： AFENDNXGAFYKQO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC

Computed Properties

• Exact Mass: 104.047344
• Monoisotopic Mass: 104.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: No data available
• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 260°C(lit.)
• Flash Point: 112.2±16.3 ºC,
• Refractive Index: 1.4298 (589.3 nm 20 ºC)
• Solubility: Soluble (356 g/l) (25 º C),
• PSA: 57.53000
• LogP: -0.15810
• Merck: 4816
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Butanoic acid,2-hydroxy- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315;H319
• Warning Statement： P280;P302;P352;P332;P313;P362;P364;P305;P351;P338;P337;P313
• Hazard Category Code： 36/37/38-41-37/38
• Safety Instruction： 26-36/37/39-39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butanoic acid,2-hydroxy-

Butanoic Acid, 2-Hydroxy - A Comprehensive Overview

Butanoic acid, 2-hydroxy (CAS No. 600-15-7) is a naturally occurring organic compound that has garnered significant attention in recent years due to its diverse applications and unique chemical properties. This compound, also known as hydroxybutyric acid, is a four-carbon carboxylic acid with a hydroxyl group attached to the second carbon atom. Its chemical structure makes it highly versatile, enabling it to participate in various biochemical and industrial processes.

The molecular formula of butanoic acid, 2-hydroxy is C₄H₈O₃, and it exists as a colorless liquid with a characteristic odor. It is commonly found in nature, particularly in certain fruits and plant extracts, where it contributes to their aromatic profiles. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, making it a valuable intermediate in pharmaceutical and cosmetic industries.

One of the most notable advancements in the study of butanoic acid, 2-hydroxy involves its role in metabolic pathways. Researchers have discovered that this compound plays a critical role in the biosynthesis of polyhydroxyalkanoates (PHAs), which are biodegradable polymers used as sustainable alternatives to traditional plastics. The ability of butanoic acid, 2-hydroxy to serve as a building block for PHAs has opened new avenues for eco-friendly material production.

Another area where butanoic acid, 2-hydroxy has shown promise is in the field of nutraceuticals. Recent clinical trials have demonstrated its potential as a functional ingredient in dietary supplements aimed at improving metabolic health. Its ability to modulate lipid metabolism and reduce oxidative stress has made it a subject of interest for researchers exploring novel approaches to combat obesity and related disorders.

In terms of synthesis, butanoic acid, 2-hydroxy can be produced through various methods, including microbial fermentation and chemical synthesis. Advances in biotechnology have enabled the development of efficient microbial strains capable of producing high yields of this compound. These innovations not only enhance productivity but also align with the growing demand for sustainable manufacturing practices.

The applications of butanoic acid, 2-hydroxy extend beyond its use as an intermediate in chemical synthesis. It is also employed as a flavoring agent in the food industry due to its pleasant taste profile. Furthermore, its ability to act as a humectant makes it valuable in cosmetic formulations, where it helps retain moisture and improve skin texture.

Recent research has also explored the environmental impact of butanoic acid, 2-hydroxy production processes. Scientists are increasingly focusing on developing greener synthesis methods that minimize waste and energy consumption. These efforts are part of a broader trend toward sustainable chemistry, which aims to reduce the ecological footprint of industrial activities.

In conclusion, butanoic acid, 2-hydroxy (CAS No. 600-15-7) is a multifaceted compound with applications spanning various industries. Its versatility and biological significance make it an area of ongoing research interest. As new discoveries continue to emerge, this compound is poised to play an even greater role in shaping innovative solutions across healthcare, materials science, and environmental sustainability.